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A critical note on "NA-17": The designation "NA-17" is not a universally recognized chemical
identifier. It may refer to a specific internal company code, a product name component, or a
misinterpretation of a standard chemical nomenclature. Without precise identification of the
substance, providing specific disposal protocols is impossible and could be hazardous. The
following procedures are based on established best practices for the safe disposal of general
laboratory chemical waste. Always consult the Safety Data Sheet (SDS) for the specific
chemical you are handling for detailed disposal instructions.

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical waste are paramount to ensuring laboratory safety and environmental
protection. This guide provides a procedural, step-by-step framework for the safe disposal of
laboratory chemicals.

Step 1: Chemical Identification and Hazard
Assessment

Before any disposal activities, it is crucial to identify the chemical and understand its associated
hazards.
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e Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for a
specific chemical. It provides critical data on physical and chemical properties, hazards,
handling, storage, and disposal.

o Characterize the Waste: Determine if the waste is hazardous. According to the
Environmental Protection Agency (EPA), a waste is considered hazardous if it exhibits one or
more of the following characteristics:

o Ignitability: Can create fire under certain conditions.

o Corrosivity: Can corrode metals or has a very high or low pH.

o Reactivity: Is unstable under normal conditions and can cause explosions or toxic fumes.
o Toxicity: Is harmful or fatal when ingested or absorbed.[1][2]

« |dentify Listed Wastes: Some chemical wastes are specifically "listed" by regulatory bodies
as hazardous.[2]

Step 2: Personal Protective Equipment (PPE)

Appropriate PPE is essential to protect against chemical splashes, inhalation of vapors, and
accidental contact. The level of PPE required depends on the hazards of the chemical being
handled.
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PPE Level Description Examples
P Minimum protection for low- Safety glasses, gloves, lab
hazard environments. coat, steel-toe boots.[3][4]
Required when the Full-face air-purifying
concentration and type of respirator, chemical-resistant
Level C airborne substance are known gloves (inner and outer), hard
and an air-purifying respirator hat, disposable chemical-
is sufficient. resistant outer boots.[3][4]
Positive pressure, full face-
Required when the highest piece self-contained breathing
level of respiratory protectionis  apparatus (SCBA), hooded
Level B needed but a lesser level of chemical-resistant clothing,
skin protection is required. inner and outer chemical-
resistant gloves.[3][4]
Required for the greatest )
botential for exposure to Totally encapsulat.ed ch-emlcal—
Level A hazards and when the highest and vapor-protective s,

level of skin, respiratory, and

eye protection is needed.

SCBA, inner and outer

chemical-resistant gloves.[3][4]

This table provides a general guideline. Always refer to the specific chemical's SDS for detailed

PPE requirements.

Step 3: Segregation and Storage of Chemical Waste

Proper segregation of chemical waste is critical to prevent dangerous reactions.

o Use Compatible Containers: Store waste in containers that are chemically compatible with

the waste. Plastic containers are often preferred.[1] The container must be in good condition

with a secure, leak-proof lid.[2]

o Label Containers Clearly: All waste containers must be clearly labeled with "Hazardous

Waste," the full chemical name(s) of the contents, and the associated hazards (e.g.,

flammable, corrosive).[1][5]

© 2026 BenchChem. All rights reserved. 3/9

Tech Support


https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hazardouswasteexperts.com/what-you-need-to-know-when-working-directly-with-hazardous-waste/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hazardouswasteexperts.com/what-you-need-to-know-when-working-directly-with-hazardous-waste/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hazardouswasteexperts.com/what-you-need-to-know-when-working-directly-with-hazardous-waste/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hazardouswasteexperts.com/what-you-need-to-know-when-working-directly-with-hazardous-waste/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

e Segregate Incompatible Wastes: Never mix incompatible wastes.[6] Store different classes

of chemicals separately. For example:

o Store acids and bases separately.

o Keep oxidizing agents away from organic compounds and reducing agents.[7]

o Segregate halogenated and non-halogenated solvents.[8]

» Designated Storage Area: Store waste in a designated "Satellite Accumulation Area" that is

at or near the point of generation.[1][7] This area should be well-ventilated and have

secondary containment to control spills.

Step 4: Disposal Procedures

The appropriate disposal route depends on the properties of the chemical waste. Never

dispose of hazardous chemicals by evaporation in a fume hood or down the drain without

proper authorization and neutralization.[9]

Quantitative Data for AQueous Waste Disposal

Parameter

Guideline

Notes

pH for Neutralization

Adjust pH to between 5.0 and
9.0 before drain disposal.[10]

For strong acids or bases
(quantities < 25 mL), dilute
10:1 before neutralizing.[10]
Oxidizing acids and those
containing heavy metals
should not be neutralized for

drain disposal.[10]

Volume Limits

Limited to small quantities.
Some institutions may have
specific volume limits, for
example, 5 gallons per

discharge for liquids.[10]

Always check with your
institution's Environmental
Health and Safety (EHS) office

for specific limits.

Experimental Protocol: Acid-Base Neutralization
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This protocol is for the in-lab neutralization of small quantities (< 25 mL) of non-oxidizing, non-
heavy metal-containing acids and bases.[10]

Materials:

o Appropriate PPE (lab coat, gloves, safety glasses)
o Large beaker

 Stir bar and stir plate

e pH paper or pH meter

 Dilute solutions of a weak acid (e.g., acetic acid) and a weak base (e.g., sodium bicarbonate)
for fine adjustments.

e The acid or base waste to be neutralized.
Procedure:
o Perform the entire procedure in a well-ventilated fume hood.

e For concentrated acids or bases, slowly add the waste to a large volume of cold water with
stirring to dilute it at least 10-fold.[10]

e Slowly add a neutralizing agent while continuously stirring.
o For acidic waste, slowly add a weak base (e.g., sodium bicarbonate solution).
o For basic waste, slowly add a weak acid (e.g., acetic acid solution).
e Monitor the pH of the solution frequently using pH paper or a calibrated pH meter.
» Continue adding the neutralizing agent until the pH is between 5.0 and 9.0.[10]
 Allow the solution to cool to room temperature.

e Once neutralized, the solution may be disposed of down the sanitary sewer with copious
amounts of water, in accordance with institutional guidelines.[10]
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Step 5: Waste Collection and Disposal

For chemical waste that cannot be neutralized and disposed of in the lab, a licensed hazardous
waste disposal service must be used.

¢ Request Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a waste pickup.[9]

o Documentation: Ensure all required paperwork is completed accurately. This typically
includes detailing the chemical composition and quantity of the waste.

o Container Handling: Ensure waste containers are sealed tightly and the exterior is clean
before pickup.

Logical Workflow for Chemical Waste Disposal

The following diagram illustrates the decision-making process for proper laboratory chemical
waste disposal.
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Chemical Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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